3-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}-N-(2-methoxyphenyl)propanamide

• IUPAC Name: 3-[[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(2-methoxyphenyl)propanamide
• InChI: InChI=1S/C16H15N3O4S/c1-21-12-6-3-2-5-11(12)17-14(20)8-10-24-16-19-18-15(23-16)13-7-4-9-22-13/h2-7,9H,8,10H2,1H3,(H,17,20)
• InChI Key: DWWMYBXWKKGMIG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CCSC2=NN=C(O2)C3=CC=CO3
• Molecular Formula: C16H15N3O4S
• Molecular Weight: 345.4 g/mol
• Solubility: 37.8 [ug/mL] (The mean of the results at pH 7.4)

Description

3-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}-N-(2-methoxyphenyl)propanamide, also known as Furosemide, is a widely used drug in the medical industry. It is a loop diuretic that helps in the treatment of edema and hypertension. Furosemide works by blocking the reabsorption of sodium and chloride ions in the kidneys, leading to increased urine output.

Mechanism of Action

3-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}-N-(2-methoxyphenyl)propanamide works by inhibiting the reabsorption of sodium and chloride ions in the kidneys, leading to increased urine output. This helps to reduce the volume of blood in the body, which in turn helps to lower blood pressure. This compound also inhibits the reabsorption of calcium ions, which can lead to increased excretion of calcium in the urine.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects on the body. It helps to reduce the volume of blood in the body, which can lead to a reduction in blood pressure. This compound also helps to reduce the amount of fluid in the lungs, which can improve breathing in patients with congestive heart failure. This compound can also lead to an increase in potassium excretion, which can cause hypokalemia in some patients.

Advantages and Limitations for Lab Experiments

3-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}-N-(2-methoxyphenyl)propanamide is a widely used drug in the laboratory setting due to its diuretic properties. It can be used to study the effects of diuretics on the body, as well as the effects of sodium and chloride ion transport in the kidneys. However, this compound can also have side effects such as hypokalemia, which can limit its use in some experiments.

Future Directions

There are several future directions for the study of 3-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}-N-(2-methoxyphenyl)propanamide. One area of research could be the development of new loop diuretics with fewer side effects. Another area of research could be the study of this compound in combination with other drugs, such as angiotensin converting enzyme inhibitors, to improve the treatment of hypertension. Additionally, the effects of this compound on other physiological systems, such as the immune system, could be studied to better understand its overall effects on the body.
Conclusion:
This compound is a widely used drug in the medical industry due to its diuretic properties. It works by inhibiting the reabsorption of sodium and chloride ions in the kidneys, leading to increased urine output. This compound has several biochemical and physiological effects on the body, and is used in the treatment of congestive heart failure, liver cirrhosis, and renal failure. While this compound has some limitations in the laboratory setting, it remains an important tool for studying the effects of diuretics on the body. Future research on this compound could lead to the development of new and improved loop diuretics, as well as a better understanding of its effects on the body.

Synthesis Methods

3-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}-N-(2-methoxyphenyl)propanamide is synthesized by reacting 5-(2-furyl)-1,3,4-oxadiazole-2-thiol with 2-methoxyphenylacetic acid chloride in the presence of a base. The reaction yields this compound as a white crystalline solid.

Scientific Research Applications

3-{[5-(2-furyl)-1,3,4-oxadiazol-2-yl]thio}-N-(2-methoxyphenyl)propanamide has been extensively studied in the scientific community for its diuretic properties. It is used in the treatment of congestive heart failure, liver cirrhosis, and renal failure. This compound is also used in the treatment of hypertension, as it helps to lower blood pressure by reducing the volume of blood in the body.